2-(2-furyl)-3-{[1-(2-hydroxyphenyl)ethylidene]amino}-2,3-dihydro-4(1H)-quinazolinone

• IUPAC Name: 2-(furan-2-yl)-3-[(E)-1-(2-hydroxyphenyl)ethylideneamino]-1,2-dihydroquinazolin-4-one
• InChI: InChI=1S/C20H17N3O3/c1-13(14-7-3-5-10-17(14)24)22-23-19(18-11-6-12-26-18)21-16-9-4-2-8-15(16)20(23)25/h2-12,19,21,24H,1H3/b22-13+
• InChI Key: ZPWJWOWWNGHPGK-LPYMAVHISA-N
• Canonical SMILES: CC(=NN1C(NC2=CC=CC=C2C1=O)C3=CC=CO3)C4=CC=CC=C4O
• Isomeric SMILES: C/C(=N\N1C(NC2=CC=CC=C2C1=O)C3=CC=CO3)/C4=CC=CC=C4O
• Molecular Formula: C20H17N3O3
• Molecular Weight: 347.4 g/mol

Description

The compound is a quinazolinone derivative. Quinazolinones are a class of organic compounds with a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.

Synthesis Analysis

The synthesis of such a compound would likely involve the condensation of appropriate precursors. For instance, furyl groups can be derived from furfuryl alcohol, and quinazolinones can be synthesized through the condensation of anthranilic acid derivatives.

Molecular Structure Analysis

The molecule contains a quinazolinone core, which is a bicyclic system consisting of two fused six-membered rings, one of which is aromatic (a benzene ring) and the other is a heterocycle containing two nitrogen atoms. It also has a furyl group attached, which is a five-membered aromatic ring containing an oxygen atom.

Chemical Reactions Analysis

Quinazolinones can undergo a variety of chemical reactions, including electrophilic substitution on the aromatic ring, and reactions at the carbonyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure, but in general, quinazolinones are crystalline solids that are soluble in organic solvents.

Mechanism of Action

The biological activity of quinazolinones depends on their exact structure, but many are known to interact with enzymes or receptors in cells.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with all chemicals, appropriate safety precautions should be taken when handling it.

Future Directions

Given the wide range of biological activities exhibited by quinazolinones, this compound could be of interest for further study in medicinal chemistry.